Cas no 887590-37-6 (Benzenamine,N-propyl-3-(trifluoromethyl)-)

• Product Name: Benzenamine,N-propyl-3-(trifluoromethyl)-
• CAS No: 887590-37-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 713577
• Update Time: 2026-04-29

Benzenamine,N-propyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-propyl-3-(trifluoromethyl)-
• N-Propyl-3-(trifluoromethyl)aniline
• Propyl-(3-trifluoromethyl-phenyl)-amine

• Inchi： InChI=1S/C10H12F3N/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7,14H,2,6H2,1H3
• InChI Key： QBTKCLQCPGRXNQ-UHFFFAOYSA-N
• SMILES： CCCNC1=CC=CC(=C1)C(F)(F)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing